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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358

Essential Safety and Handling Guide for 1,8-
Dichloroanthraquinone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,8-Dichloroanthraquinone in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Hazard Identification and Immediate Precautions

1,8-Dichloroanthraquinone is a solid, powdered chemical that can cause skin and serious
eye irritation.[1] All personnel must be familiar with the hazards and strictly adhere to the safety
protocols outlined in this document before handling the compound.

Table 1: Hazard Summary for 1,8-Dichloroanthraquinone

Hazard Statement GHS Classification
Causes skin irritation Skin Irrit. 2

Causes serious eye irritation Eye Irrit. 2

May cause respiratory irritation STOT SE 3
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with 1,8-
Dichloroanthraquinone.

Table 2: Required Personal Protective Equipment (PPE)

e - Standard Compliance
Body Part PPE Specification
Examples

Chemical safety goggles or a OSHA 29 CFR 1910.133,

Eyes .
full-face shield. EN166

Chemically resistant gloves
) (Nitrile or other suitable
Skin .
material) and a lab coat.

Ensure full wrist coverage.

Nitrile gloves are

recommended. Regularly
Hands inspect gloves for any signs of

degradation or puncture before

and during use.

An N95-rated dust mask or a
Respirat respirator should be used
espirator
P Y when handling the powder

outside of a fume hood.[2][3]

Handling Procedures

Adherence to proper handling procedures is critical to minimize the risk of exposure and
contamination.

Operational Workflow for Handling 1,8-Dichloroanthraquinone
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Caption: Workflow for the safe handling of 1,8-Dichloroanthraquinone.
Step-by-Step Handling Protocol:

e Preparation:

[¢]

Designate a specific area for handling 1,8-Dichloroanthraquinone, preferably within a
certified chemical fume hood to control dust.[2]

[e]

Cover the work surface with disposable bench paper to easily contain any spills.

o

Ensure an emergency eyewash station and safety shower are readily accessible.

o

Don all required PPE as listed in Table 2.
o Weighing and Transfer:
o Use a dedicated set of spatulas and weighing boats.

o To minimize dust generation, handle the powder gently. Avoid scooping or pouring from a
height.

o If possible, purchase pre-weighed amounts to reduce handling.[2]
o Close the container tightly immediately after use.
e Post-Handling:

o Thoroughly clean all equipment and the work area after use.
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o Wipe down the exterior of the primary container before returning it to storage.

Storage Plan

Proper storage is essential to maintain the chemical's integrity and prevent accidental spills or
exposure.

Table 3: Storage Requirements for 1,8-Dichloroanthraquinone

Parameter Requirement

Location Store in a dry, cool, and well-ventilated area.

Keep in a tightly closed, clearly labeled

Container )
container.
o Segregate from incompatible materials such as
Compatibility o
strong oxidizing agents.
Storage Class Combustible Solids (Storage Class 11).[2][3]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an accidental exposure.

Emergency Response Workflow
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Caption: Emergency procedures for exposure to 1,8-Dichloroanthraquinone.
Detailed Emergency Actions:

o Skin Contact: Immediately wash the affected area with soap and copious amounts of water
for at least 15 minutes.[3][4] Remove any contaminated clothing.[3] Seek medical attention if
irritation develops or persists.

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and
easy to do.[5] Seek immediate medical attention.[4]

« Inhalation: Move the exposed individual to fresh air at once. If breathing becomes difficult,
seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.
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Spill and Disposal Plan

Proper management of spills and waste is critical to prevent environmental contamination and
further exposure.

Spill Response:
o Evacuate and Secure: Alert others in the area and restrict access.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Use an appropriate spill kit with absorbent materials like vermiculite or sand to
contain the spill.[4]

e Collect: Carefully sweep or scoop the absorbed material and spilled powder into a labeled,
sealable hazardous waste container.[4] Avoid generating dust.

» Decontaminate: Clean the spill area with soap and water or another suitable solvent. Collect
all decontamination materials as hazardous waste.

Disposal Protocol:

o Waste Segregation: All waste contaminated with 1,8-Dichloroanthraquinone, including
used PPE, disposable bench paper, and spill cleanup materials, must be disposed of as
halogenated organic waste. Do not mix with non-halogenated waste.[4]

» Containerization:
o Use a designated, leak-proof, and clearly labeled hazardous waste container.

o The label should include "Hazardous Waste," the full chemical name "1,8-
Dichloroanthraquinone,” and the associated hazards (Irritant).

o Keep the waste container closed at all times, except when adding waste.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor. All disposal activities must comply with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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